Cas no 2319640-79-2 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2319640-79-2
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5339789
• Update Time: 2025-06-11

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C16H15N3O3S/c20-15(10-3-4-12-13(8-10)19-23-18-12)17-9-16(21)6-1-2-14-11(16)5-7-22-14/h3-5,7-8,21H,1-2,6,9H2,(H,17,20)
• InChI Key： PKFBSLBTPWXVBQ-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCC1(C2C=COC=2CCC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 466
• XLogP3: 1.6
• Topological Polar Surface Area: 117

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide

Exploring N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS 2319640-79-2): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,1,3-benzothiadiazole-5-carboxamide (CAS 2319640-79-2) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience in research papers, combines a tetrahydrobenzofuran moiety with a benzothiadiazole core, creating a hybrid structure that offers intriguing possibilities in drug discovery and material science.

The benzothiadiazole group is particularly noteworthy, as it is frequently explored in the context of fluorescent probes, organic electronics, and bioactive molecules. Researchers are increasingly investigating its role in photovoltaic materials and sensor technologies, aligning with the growing demand for sustainable energy solutions and advanced diagnostic tools. Meanwhile, the tetrahydrobenzofuran segment contributes to the compound's potential pharmacological activity, with analogs often studied for their interactions with central nervous system targets.

One of the most searched questions in academic circles revolves around the synthetic routes for CAS 2319640-79-2. Current literature suggests multi-step procedures involving Pd-catalyzed cross-coupling reactions and selective hydroxylation strategies. The compound's crystalline properties and solubility profile are also frequent topics in patent applications, particularly regarding formulation challenges for potential therapeutic uses.

From a structure-activity relationship perspective, the carboxamide linkage in this molecule provides crucial hydrogen-bonding capabilities that could influence target binding affinity. Computational chemistry studies using molecular docking simulations have predicted interesting interactions with various enzyme active sites, though experimental validation remains ongoing. This aligns with current trends in computer-aided drug design, where researchers prioritize in silico screening before laboratory synthesis.

The spectroscopic characterization of CAS 2319640-79-2 reveals distinctive patterns in both NMR and mass spectrometry analyses. The hydroxy group proton appears as a characteristic singlet in ¹H-NMR spectra, while the benzothiadiazole ring system produces unique UV-Vis absorption maxima that make it detectable at very low concentrations - a property valuable for analytical method development.

Recent patent filings highlight growing interest in this compound's derivatives for specialty chemical applications, particularly in advanced material science. The π-conjugated system formed by the benzothiadiazole unit shows promising charge transport properties, making it relevant for organic semiconductor research. This connects with current market demands for flexible electronics and energy-efficient displays.

In biochemical studies, preliminary data suggests that structural modifications to the tetrahydrobenzofuran portion can significantly alter the compound's metabolic stability and membrane permeability. These findings are particularly relevant for researchers investigating blood-brain barrier penetration - a hot topic in neurological drug development circles. The presence of both hydrogen bond donors and acceptors in the molecule creates interesting possibilities for molecular recognition applications.

From a green chemistry perspective, efforts are underway to develop more sustainable synthetic approaches for CAS 2319640-79-2. Recent publications have explored catalyst-free conditions and biodegradable solvents in its preparation, responding to the pharmaceutical industry's push toward environmentally friendly synthesis. This aligns with increasing regulatory pressures and consumer demand for sustainable pharmaceuticals.

The compound's thermal stability has been characterized through differential scanning calorimetry, showing a well-defined melting point that suggests potential for crystalline engineering applications. Such properties are valuable in formulation science, particularly for developing stable solid dosage forms - a frequent search term among pharmaceutical professionals.

As research continues, the scientific community remains particularly interested in the structure-property relationships of this hybrid molecule. The combination of oxygen and nitrogen heterocycles in a single scaffold presents unique opportunities for molecular design, with potential applications ranging from medicinal chemistry to functional materials. Future studies will likely focus on expanding the library of analogs to explore the full potential of this intriguing chemical architecture.